Cas no 2228127-41-9 (methyl 2-amino-3-methyl-3-(oxan-4-yl)butanoate)

• Product Name: methyl 2-amino-3-methyl-3-(oxan-4-yl)butanoate
• CAS No: 2228127-41-9
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6386080
• PubChem ID: 165676138
• Update Time: 2025-05-27

methyl 2-amino-3-methyl-3-(oxan-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-methyl-3-(oxan-4-yl)butanoate
• EN300-1790365
• 2228127-41-9

• Inchi： 1S/C11H21NO3/c1-11(2,9(12)10(13)14-3)8-4-6-15-7-5-8/h8-9H,4-7,12H2,1-3H3
• InChI Key： URRREKRLYSNLOH-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 2-amino-3-methyl-3-(oxan-4-yl)butanoate

Comprehensive Overview of Methyl 2-amino-3-methyl-3-(oxan-4-yl)butanoate (CAS No. 2228127-41-9)

Methyl 2-amino-3-methyl-3-(oxan-4-yl)butanoate (CAS No. 2228127-41-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This ester derivative, featuring an oxan-4-yl group and an amino functionality, is increasingly studied for its potential applications in drug synthesis and intermediate production. Researchers are particularly interested in its stereochemistry, which may influence biological activity, making it a candidate for targeted therapies.

The compound's molecular structure combines a methyl ester group with a branched alkyl chain, offering versatility in synthetic pathways. Its tetrahydrofuran (THF)-like oxan-4-yl moiety enhances solubility in organic solvents, a critical factor in formulation development. Recent studies highlight its role as a building block for peptide mimetics, aligning with the growing demand for novel bioactive molecules in drug discovery. This aligns with trending searches like "new peptide derivatives 2024" and "advanced ester compounds in medicine."

From a synthetic chemistry perspective, methyl 2-amino-3-methyl-3-(oxan-4-yl)butanoate exemplifies modern strategies in chiral synthesis. Its α-amino acid backbone allows for selective modifications, addressing queries such as "how to modify amino acid esters for drug delivery." Analytical techniques like HPLC and NMR are essential for characterizing its purity, reflecting industry standards for high-value intermediates.

Environmental and safety profiles of CAS No. 2228127-41-9 are also under scrutiny, coinciding with increased searches for "green chemistry in pharmaceutical intermediates." The compound's stability under physiological conditions makes it suitable for further preclinical evaluations, though comprehensive toxicological data remains an area for future research. Its potential in central nervous system (CNS)-targeted compounds is another hot topic, given rising interest in neurological therapeutics.

In conclusion, methyl 2-amino-3-methyl-3-(oxan-4-yl)butanoate represents a convergence of synthetic innovation and biomedical potential. As research progresses, its applications may expand into personalized medicine and catalysis, answering frequent search trends like "next-gen pharmaceutical intermediates." Its CAS registry (2228127-41-9) ensures traceability for academic and industrial stakeholders navigating this evolving field.